Cas no 2034208-50-7 (1-(2-chlorobenzoyl)-4-(thian-4-yl)-1,4-diazepane)

• Product Name: 1-(2-chlorobenzoyl)-4-(thian-4-yl)-1,4-diazepane
• CAS No: 2034208-50-7
• MF: C₁₇H₂₃ClN₂OS
• MW: 338.895322084427
• CID: 5332288
• Update Time: 2025-06-26

1-(2-chlorobenzoyl)-4-(thian-4-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (2-chlorophenyl)(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone
• (2-chlorophenyl)-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone
• 1-(2-chlorobenzoyl)-4-(thian-4-yl)-1,4-diazepane

• Inchi： 1S/C17H23ClN2OS/c18-16-5-2-1-4-15(16)17(21)20-9-3-8-19(10-11-20)14-6-12-22-13-7-14/h1-2,4-5,14H,3,6-13H2
• InChI Key： VSZKQPPVPTZDKK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N1CCCN(CC1)C1CCSCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 3.4
• Topological Polar Surface Area: 48.8

Additional information on 1-(2-chlorobenzoyl)-4-(thian-4-yl)-1,4-diazepane

1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane: A Comprehensive Overview

1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane, also known by its CAS number 2034208-50-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of diazepanes, which are seven-membered rings containing two nitrogen atoms. The structure of this compound is characterized by a diazepane ring system substituted with a 2-chlorobenzoyl group and a thian-4-yl group, making it a unique molecule with diverse functional groups.

The synthesis of 1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in synthetic chemistry have enabled the efficient production of this compound with high purity and yield. Researchers have explored various synthetic pathways to optimize the reaction conditions, such as temperature, solvent, and catalyst selection, to enhance the overall process.

The structural complexity of this compound makes it an interesting subject for both theoretical and experimental studies. Computational chemistry techniques, such as density functional theory (DFT), have been employed to investigate the electronic structure and reactivity of 1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane. These studies have provided valuable insights into its molecular geometry, bonding characteristics, and potential reactivity under different conditions.

In terms of applications, 1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane has shown promise in the field of pharmacology. Its unique structure allows for interactions with various biological targets, making it a potential candidate for drug development. Recent studies have focused on its ability to modulate specific enzymes and receptors, which could lead to novel therapeutic agents for treating diseases such as cancer and neurodegenerative disorders.

The thian ring in the molecule contributes to its sulfur-containing properties, which are known to influence biological activity. Researchers have explored the role of sulfur atoms in enhancing the bioavailability and stability of the compound. Additionally, the 2-chlorobenzoyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its reactivity.

Another area of interest is the study of 1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane's interaction with biomolecules such as DNA and proteins. Preliminary findings suggest that it may exhibit binding affinity towards certain biomolecular targets, which could be exploited for diagnostic or therapeutic purposes.

In conclusion, 1-(2-Chlorobenzoyl)-4-(Thian-4-yl)-1,4-Diazepane is a multifaceted compound with significant potential in various scientific domains. Its unique structure and functional groups make it an intriguing subject for further research. As advancements in synthetic chemistry and computational modeling continue to evolve, the understanding and application of this compound are expected to expand significantly in the coming years.